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Compound of Interest

Compound Name: MetAP-2-IN-6
CAS No.: 5301-98-4
Cat. No.: B3053320
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of MetAP-2-IN-6, a MetAP2 inhibitor used in angiogenesis
research. By adhering to these procedural steps, you can mitigate risks and ensure the
integrity of your experiments.

Hazard Identification and Personal Protective
Equipment (PPE)

MetAP-2-IN-6 (CAS No. 5301-98-4) is a chemical compound that requires careful handling due
to its potential health hazards. According to safety data sheets, it can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, the use of
appropriate Personal Protective Equipment (PPE) is mandatory.

Minimum Required PPE:
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PPE Category

Specification

Rationale

Hand Protection

Impermeable gloves (e.g.,

nitrile)

To prevent skin contact and
irritation.[2][3]

Eye/Face Protection

Tightly fitting safety goggles or

a face shield

To protect against splashes
and dust particles causing

serious eye irritation.[1][2]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes

To prevent skin exposure and
contamination of personal
clothing.[1][2]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. A
NIOSH-certified N95 respirator
may be necessary if dust is
generated and a fume hood is

not available.

To avoid inhalation of dust
which may cause respiratory
irritation.[1][2]

Operational Plan: Safe Handling and Weighing

Protocol

Adherence to a strict operational plan is crucial to minimize exposure and prevent

contamination.

Step-by-Step Handling Procedure:

o Preparation: Designate a specific work area for handling MetAP-2-IN-6.[3] Cover the work

surface with absorbent, leak-proof bench pads.[3] Ensure a safety shower and eyewash

station are accessible.[1]

¢ Weighing the Compound:

o Whenever possible, weigh the powder within a chemical fume hood to contain any

airborne particles.[4][5]

o If a fume hood is not feasible for weighing, use the "tare method":
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1. Place a closed, empty container on the balance and tare it.[5]

2. Move the container to a chemical fume hood.[5]

3. Add the MetAP-2-IN-6 powder to the container and securely close the lid.[5]
4. Return the closed container to the balance to record the weight.[5]

5. Perform all subsequent manipulations of the powder within the fume hood.[5]

e Dissolving the Compound: When preparing solutions, add the solvent to the container with
the pre-weighed MetAP-2-IN-6 inside a chemical fume hood.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[1] Decontaminate the work area by wet-wiping with a suitable solvent or using a HEPA
vacuum.[3] Never dry-sweep, as this can generate dust.[5]

Storage and Disposal Plan

Proper storage and disposal are critical for laboratory safety and environmental protection.

Storage:
Storage Condition Recommendation
Recommended storage at 2-8°C for the solid
Temperature compound.[1] Stock solutions can be stored at
-20°C for one month or -80°C for six months.[6]
Container Keep the container tightly sealed.[1]
) Store in a cool, well-ventilated area away from
Location _ : S
direct sunlight and sources of ignition.[1]
Disposal:

All waste containing MetAP-2-IN-6, including empty containers, contaminated PPE, and
experimental waste, must be treated as hazardous waste.
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» Waste Collection: Collect all solid and liquid waste in clearly labeled, sealed containers.

» Disposal Procedure: Dispose of the waste in accordance with local, state, and federal
regulations.[1] Do not dispose of it down the drain or in the regular trash.[7][8] Contact your
institution's Environmental Health and Safety (EHS) office for specific guidance on
hazardous waste disposal.

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of MetAP-2-IN-6 in a
laboratory setting.
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Caption: Workflow for the safe handling of MetAP-2-IN-6.

After Experiment Completion
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By implementing these safety protocols, researchers can confidently work with MetAP-2-IN-6
while minimizing risks to themselves and their colleagues, fostering a culture of safety and
scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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